3-Fluoro-4-hydroxybenzimidamide
Overview
Description
3-Fluoro-4-hydroxybenzimidamide (FHB) is a fluorinated benzimidamide with diverse applications in the fields of medicinal chemistry, chemical biology, and drug discovery. It is a highly versatile molecule with a wide range of synthetic and bioactive properties that make it an attractive target for research and development. FHB is a valuable building block for the synthesis of a variety of novel compounds and has been used in the development of new drugs and pharmaceuticals.
Scientific Research Applications
3-Fluoro-4-hydroxybenzimidamide has been used in a variety of scientific research applications. It has been used as a substrate in the synthesis of novel compounds and as a ligand in the development of new drugs and pharmaceuticals. 3-Fluoro-4-hydroxybenzimidamide has also been used as a fluorescent probe for the detection of proteins and other biomolecules, and as a molecular probe for the detection of enzyme activity. In addition, 3-Fluoro-4-hydroxybenzimidamide has been used in the synthesis of novel catalysts and has been used as a reagent in the synthesis of other fluorinated compounds.
Mechanism Of Action
The mechanism of action of 3-Fluoro-4-hydroxybenzimidamide is not yet fully understood. However, it is believed that 3-Fluoro-4-hydroxybenzimidamide acts as a competitive inhibitor of enzymes involved in the synthesis of purines and pyrimidines, which are essential for the growth of cells. In addition, 3-Fluoro-4-hydroxybenzimidamide has been shown to bind to and inhibit the activity of certain enzymes involved in the metabolism of nucleic acids.
Biochemical And Physiological Effects
3-Fluoro-4-hydroxybenzimidamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 3-Fluoro-4-hydroxybenzimidamide can inhibit the growth of certain types of cancer cells, and can inhibit the growth of certain bacteria. In vivo studies have shown that 3-Fluoro-4-hydroxybenzimidamide can reduce the levels of certain hormones, such as cortisol and testosterone, and can reduce the levels of certain inflammatory markers.
Advantages And Limitations For Lab Experiments
The use of 3-Fluoro-4-hydroxybenzimidamide in laboratory experiments has several advantages. 3-Fluoro-4-hydroxybenzimidamide is relatively easy to synthesize and is relatively stable compared to other fluorinated compounds. In addition, 3-Fluoro-4-hydroxybenzimidamide is relatively non-toxic, making it safe to use in laboratory experiments. However, 3-Fluoro-4-hydroxybenzimidamide is not water soluble, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for research into 3-Fluoro-4-hydroxybenzimidamide. These include further studies into the mechanism of action of 3-Fluoro-4-hydroxybenzimidamide, as well as studies into the potential therapeutic applications of 3-Fluoro-4-hydroxybenzimidamide. Additionally, further studies could be conducted into the synthesis of novel compounds using 3-Fluoro-4-hydroxybenzimidamide as a starting material, and into the development of new drugs and pharmaceuticals using 3-Fluoro-4-hydroxybenzimidamide as a scaffold. Finally, further studies could be conducted into the use of 3-Fluoro-4-hydroxybenzimidamide as a fluorescent probe for the detection of proteins and other biomolecules.
properties
IUPAC Name |
3-fluoro-4-hydroxybenzenecarboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7FN2O/c8-5-3-4(7(9)10)1-2-6(5)11/h1-3,11H,(H3,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNHDTTNKQKEOKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=N)N)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40632501 |
Source
|
| Record name | 4-(Diaminomethylidene)-2-fluorocyclohexa-2,5-dien-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40632501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-4-hydroxybenzimidamide | |
CAS RN |
752190-40-2 |
Source
|
| Record name | 4-(Diaminomethylidene)-2-fluorocyclohexa-2,5-dien-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40632501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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